2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(2,3-dimethylphenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-9-5-3-6-11(10(9)2)12-7-4-8-13(16)14(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: HOPWHRQUWQDPQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=C(C(=CC=C2)F)C(=O)O)C
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID70688935
• Molecular Weight: 244.26 g/mol
• CAS RN: 1261954-42-0

Description

2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, commonly referred to as 2-Methyl-6-fluorobenzoic acid (MFB), is an organic compound composed of a benzene ring with two methyl substituents and a fluorine atom at the 6th position. It is an aromatic acid and has been widely studied for its various applications in research, medicine, and industry. MFB is a versatile compound that can be used as a building block in the synthesis of other compounds, as a reagent in chemical reactions, and as a catalyst in biochemical processes.

Scientific Research Applications

2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% is used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. It can be used as a building block in the synthesis of other compounds, as a reagent in chemical reactions, and as a catalyst in biochemical processes. Additionally, 2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% has been used in the synthesis of several pharmaceutical drugs, such as the antiepileptic drug lamotrigine and the anticoagulant drug warfarin.

Mechanism of Action

2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% is a versatile compound that can act as a catalyst in a variety of biochemical processes. It can act as an acid catalyst in the hydrolysis of esters and amides, as a base catalyst in the hydrolysis of carboxylic acids, and as a Lewis acid catalyst in the formation of carbon-carbon bonds. Additionally, 2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% can act as an electron-donating group in certain types of reactions, such as the Diels-Alder reaction.
Biochemical and Physiological Effects
2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that 2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. Additionally, 2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% has been shown to have antioxidant and anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% is a versatile compound that can be used in a variety of laboratory experiments. Its main advantage is its low cost and availability, which makes it an ideal reagent for organic synthesis. Additionally, 2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% is relatively stable and can be stored for long periods of time without significant degradation. However, 2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% can be toxic in large doses and should be handled with care.

Future Directions

2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% has a wide range of potential applications and future directions. It has been studied for its potential use as an anticancer agent and for its ability to inhibit the activity of cytochrome P450 enzymes. Additionally, 2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% has been studied for its potential use as an antioxidant and anti-inflammatory agent. Finally, 2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% could be used as a building block in the synthesis of new pharmaceutical drugs or as a catalyst in biochemical processes.

Synthesis Methods

2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95% can be synthesized in a two-step process. The first step involves the reaction of 2,3-dimethylphenol with fluorobenzene in the presence of a Lewis acid catalyst, such as aluminum chloride, to form a benzoyl chloride intermediate. The second step involves the hydrolysis of the benzoyl chloride intermediate to form 2-(2,3-Dimethylphenyl)-6-fluorobenzoic acid, 95%. The entire synthesis process is usually carried out under reflux conditions in a solvent such as dichloromethane or toluene.